molecular formula C14H19N3O2S B5715761 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide

1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide

Cat. No. B5715761
M. Wt: 293.39 g/mol
InChI Key: QDBYFMACPZLABF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide, also known as ML277, is a small molecule that has been identified as a potent and selective activator of the KCNQ1 potassium channel. KCNQ1 channels are important for regulating the electrical activity of cells, and mutations in the gene encoding KCNQ1 can lead to a variety of disorders, including long QT syndrome, deafness, and epilepsy. ML277 has been shown to be effective in promoting the activity of KCNQ1 channels, and may have potential therapeutic applications in the treatment of these disorders.

Mechanism of Action

The mechanism by which 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide activates KCNQ1 channels is not yet fully understood. However, it is thought that the compound binds to a specific site on the channel protein, causing a conformational change that increases the flow of potassium ions across the cell membrane. This increased potassium conductance leads to a hyperpolarization of the cell, which can have a variety of physiological effects.
Biochemical and Physiological Effects:
1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been shown to have a number of biochemical and physiological effects. In vitro studies have demonstrated that the compound can increase the activity of KCNQ1 channels in a dose-dependent manner, with little or no effect on other ion channels. This selectivity makes 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide a valuable tool for studying the function of KCNQ1 channels in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide in lab experiments include its potency and selectivity for KCNQ1 channels, as well as its ability to activate the channel in a dose-dependent manner. However, there are also limitations to the use of 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide, including its relatively short half-life and the potential for off-target effects at high concentrations.

Future Directions

There are several potential future directions for research on 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide. One area of interest is the development of more potent and selective activators of KCNQ1 channels, which could have therapeutic applications in the treatment of disorders such as long QT syndrome and epilepsy. Another area of interest is the use of 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide as a tool for studying the function of KCNQ1 channels in vivo, particularly in animal models of disease. Finally, there is potential for the development of 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide derivatives with improved pharmacokinetic properties, such as longer half-life and reduced off-target effects.

Synthesis Methods

The synthesis of 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been described in several scientific publications. In brief, the compound is synthesized through a series of chemical reactions that involve the coupling of a piperidine derivative with a thioamide, followed by the addition of a methoxyphenyl group. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide has been the subject of extensive scientific research, particularly in the field of ion channel pharmacology. Studies have shown that 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide is a potent and selective activator of KCNQ1 channels, with little or no effect on other ion channels. This selectivity makes 1-{[(2-methoxyphenyl)amino]carbonothioyl}-4-piperidinecarboxamide a valuable tool for studying the function of KCNQ1 channels in vitro and in vivo.

properties

IUPAC Name

1-[(2-methoxyphenyl)carbamothioyl]piperidine-4-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19N3O2S/c1-19-12-5-3-2-4-11(12)16-14(20)17-8-6-10(7-9-17)13(15)18/h2-5,10H,6-9H2,1H3,(H2,15,18)(H,16,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QDBYFMACPZLABF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1NC(=S)N2CCC(CC2)C(=O)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19N3O2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-[(2-Methoxyphenyl)carbamothioyl]piperidine-4-carboxamide

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